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Compound of Interest

Compound Name: Pirimicarb

Cat. No.: B1678450 Get Quote

Physicochemical Properties of Pirimicarb: A
Technical Guide
This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of the insecticide Pirimicarb. The information is tailored for researchers, scientists,

and professionals in drug development, presenting quantitative data, detailed experimental

methodologies, and a visualization of its primary mode of action.

Core Physicochemical Data
The following tables summarize the key physicochemical properties of Pirimicarb, facilitating

easy comparison and reference.

Table 1: Solubility of Pirimicarb
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Solvent Solubility Temperature (°C)

Water 2.7 g/L[1] 25

Water 3.1 g/L 20

Acetone >200 g/L[2] 20

Acetone 4 g/L[3][4] 25

Dichloromethane >200 g/L[2] 20

Ethyl acetate >200 g/L[2] 20

Acetonitrile >200 g/L[2] 20

Methanol >200 g/L[2] 20

Ethanol 2.5 g/L[3][4] 25

Xylene 2.9 g/L[3][4] 25

Chloroform 3.3 g/L[3][4] 25

Octanol 75 g/L[2] 20

Heptane 6 g/L[2] 20

Table 2: Partition Coefficient and Vapor Pressure of Pirimicarb

Property Value

Octanol-Water Partition Coefficient (logP) 1.7[3][4]

Vapor Pressure

1.58 x 10⁻⁵ torr at 25°C[1] 3.0 x 10⁻⁵ torr at

30°C[1] 2.1 x 10⁻³ Pa at 30°C[4] 0.43 mPa at

20°C

Experimental Protocols
The determination of the physicochemical properties of chemical substances like Pirimicarb is

standardized through internationally recognized guidelines, such as those published by the
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Organisation for Economic Co-operation and Development (OECD). These protocols ensure

data consistency and reliability.

Solubility Determination (Following OECD Guideline
105)
The water solubility of Pirimicarb is determined using methods outlined in OECD Guideline

105.[3][5][6][7][8][9][10] Two primary methods are recommended based on the expected

solubility of the substance.

Column Elution Method (for solubilities below 10⁻² g/L):

A column is packed with an inert support material coated with the test substance,

Pirimicarb.

Water is passed through the column at a slow, constant rate.

The eluate is collected in fractions.

The concentration of Pirimicarb in each fraction is determined using a suitable analytical

method (e.g., High-Performance Liquid Chromatography - HPLC).

The plateau of the concentration curve represents the water solubility.

Flask Method (for solubilities above 10⁻² g/L):

An excess amount of Pirimicarb is added to a flask containing purified water.

The flask is agitated at a constant temperature until equilibrium is reached. This can take

24 hours or longer.

The solution is then centrifuged or filtered to remove undissolved particles.

The concentration of Pirimicarb in the clear aqueous phase is measured using a

validated analytical technique.

For solubility in organic solvents, a similar flask method is employed, substituting water with the

respective solvent.
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Octanol-Water Partition Coefficient (logP) Determination
(Following OECD Guideline 117)
The n-octanol/water partition coefficient (logP) is a measure of a chemical's lipophilicity and is a

critical parameter in assessing its environmental fate and biological uptake. The High-

Performance Liquid Chromatography (HPLC) method, as described in OECD Guideline 117, is

a common and efficient way to estimate logP.[2][11][12]

Principle: The method is based on the correlation between the retention time of a substance

on a reverse-phase HPLC column and its logP value. The stationary phase is non-polar

(e.g., C18-coated silica), and the mobile phase is a polar solvent mixture (e.g., methanol-

water).

Calibration: A series of standard compounds with known logP values are injected into the

HPLC system to create a calibration curve of retention time versus logP.

Sample Analysis: A solution of Pirimicarb is injected into the same HPLC system under

identical conditions.

Determination of logP: The retention time of Pirimicarb is measured, and its logP value is

determined by interpolation from the calibration curve.

Vapor Pressure Determination (Following OECD
Guideline 104)
Vapor pressure is a measure of a substance's volatility. OECD Guideline 104 describes several

methods for its determination, and the choice of method depends on the expected vapor

pressure range.[1][13][14][15][16] For a compound like Pirimicarb with a relatively low vapor

pressure, the Gas Saturation Method is often suitable.

Apparatus: A stream of an inert gas (e.g., nitrogen) is passed at a known flow rate through a

sample of Pirimicarb, which is maintained at a constant temperature.

Saturation: The gas stream becomes saturated with the vapor of Pirimicarb.

Trapping: The vapor is then trapped from the gas stream using a suitable adsorbent or a cold

trap.
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Quantification: The amount of Pirimicarb trapped is quantified using an appropriate

analytical method (e.g., Gas Chromatography - GC).

Calculation: The vapor pressure is calculated from the amount of substance collected, the

volume of gas passed through the sample, and the temperature.

Mode of Action: Acetylcholinesterase Inhibition
Pirimicarb is a carbamate insecticide that functions as a potent inhibitor of the enzyme

acetylcholinesterase (AChE).[4][17][18] AChE is crucial for the proper functioning of the central

nervous system in insects. It is responsible for breaking down the neurotransmitter

acetylcholine (ACh) in the synaptic cleft.

The inhibition of AChE by Pirimicarb leads to an accumulation of acetylcholine at the

postsynaptic membrane. This results in continuous stimulation of the nerve, leading to

hyperactivity, paralysis, and ultimately the death of the insect.

Below is a diagram illustrating the signaling pathway of acetylcholinesterase and its inhibition

by Pirimicarb.

Caption: Mechanism of acetylcholinesterase inhibition by Pirimicarb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-105-water-solubility-test-at-20c/
https://search.library.doc.gov/discovery/fulldisplay?vid=01USDOC_INST%3A01USDOC&docid=alma991000320681904716&context=L
https://primo.bib.htw-dresden.de/discovery/fulldisplay/alma9912202802581/49HTW_INST:49HTW_VU1
https://www.analytice.com/en/oecd-test-117-partition-coefficient-n-octanol-water-by-hplc-method/
https://www.analytice.com/en/oecd-test-117-partition-coefficient-n-octanol-water-by-hplc-method/
https://www.situbiosciences.com/product/oecd-117-partition-coefficient-hplc-method/
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://catalog.labcorp.com/crop-chemical/vapor-pressure-for-physical-chemistry-testing
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.oecd.org/en/publications/2006/07/test-no-104-vapour-pressure_g1gh28cd.html
https://www.natur-sim.com/info/the-mechanism-of-action-of-pirimicarb-67104107.html
https://www.natur-sim.com/info/the-mechanism-of-action-of-pirimicarb-67104107.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/530.htm
https://www.benchchem.com/product/b1678450#physicochemical-properties-of-pirimicarb-solubility-logp-vapor-pressure
https://www.benchchem.com/product/b1678450#physicochemical-properties-of-pirimicarb-solubility-logp-vapor-pressure
https://www.benchchem.com/product/b1678450#physicochemical-properties-of-pirimicarb-solubility-logp-vapor-pressure
https://www.benchchem.com/product/b1678450#physicochemical-properties-of-pirimicarb-solubility-logp-vapor-pressure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678450?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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